molecular formula C14H21N3O3 B8651689 1-Methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine

1-Methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine

Cat. No.: B8651689
M. Wt: 279.33 g/mol
InChI Key: ZSFOKJYVTQSSKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H21N3O3

Molecular Weight

279.33 g/mol

IUPAC Name

1-methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine

InChI

InChI=1S/C14H21N3O3/c1-12-11-13(3-4-14(12)17(18)19)20-10-9-16-7-5-15(2)6-8-16/h3-4,11H,5-10H2,1-2H3

InChI Key

ZSFOKJYVTQSSKV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OCCN2CCN(CC2)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(2-chloroethoxy)-2-methyl-1-nitrobenzene (2.1 g, 9.7 mmol), N-methylpiperazine (1.5 g, 15 mmol) and potassium carbonate (3.4 g, 0.025 mol) in N,N-dimethylformamide (15 mL) was stirred with heating at 70° C. for 18 h. Cooled to ambient temperature, the reaction mixture was poured into ice water, extracted with ethyl acetate. The organic layer was washed with water and brine, dried over sodium sulfate and concentrated. The residue was purified by chromatography on silica gel(dichloromethane/methanol) to afford 1-methyl-4-[2-(3-methyl-4-nitrophenoxy)ethyl]piperazine as solid (1.8 g, y. 64%).
Name
4-(2-chloroethoxy)-2-methyl-1-nitrobenzene
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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